Cas no 1182885-44-4 (2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde)

• Product Name: 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde
• CAS No: 1182885-44-4
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4999498
• Update Time: 2025-06-28

2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-11-3-1-2-9(13(11)15)10-6-8(7-17)4-5-12(10)16/h1-7H
• InChI Key： IIQBAPKIPGPWSD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=CC=C(C=O)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde

Introduction to 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde (CAS No: 1182885-44-4)

2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde, with the chemical identifier CAS No: 1182885-44-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the biphenyl derivative class, characterized by its unique structural motifs that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and fluoro substituents on the biphenyl core, along with the aldehyde functional group at the third position, imparts distinct electronic and steric properties that are highly relevant for drug design and development.

The biphenyl scaffold is a well-documented pharmacophore in medicinal chemistry, frequently appearing in a wide range of therapeutic agents due to its ability to interact favorably with biological targets. The introduction of halogen atoms, particularly chlorine and fluorine, into this framework can modulate the metabolic stability, lipophilicity, and binding affinity of the resulting molecules. In particular, the 2',3'-Dichloro substitution pattern enhances the compound's reactivity and serves as a versatile handle for further functionalization, enabling chemists to explore diverse structural analogs.

The 6-fluoro moiety further contributes to the compound's unique chemical profile. Fluorine atoms are known for their ability to influence both physical properties (such as solubility and melting point) and biological activities (such as receptor binding affinity). For instance, fluorine substitution can increase metabolic stability by preventing oxidative degradation and can also enhance binding interactions by introducing hydrophobicity or by participating in halogen bonding interactions with biological targets. These attributes make 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde a promising candidate for further derivatization in drug discovery campaigns.

The aldehyde functional group at the third position of the biphenyl ring provides an active site for condensation reactions, allowing for the formation of Schiff bases, imines, or other heterocyclic structures. Such transformations are frequently employed in medicinal chemistry to generate novel scaffolds with enhanced pharmacological properties. The aldehyde group can also be oxidized to form a carboxylic acid, expanding its utility in synthetic pathways. These reactivity features make 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde a versatile building block for constructing complex molecules.

Recent advancements in computational chemistry have highlighted the importance of understanding molecular interactions at a quantum mechanical level. Studies using density functional theory (DFT) have demonstrated that the electronic distribution around the biphenyl core in 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde is significantly influenced by the substituent effects of chlorine and fluorine. These computational insights have guided experimental efforts to optimize synthetic routes and predict biological activities with greater accuracy. Furthermore, molecular dynamics simulations have revealed that this compound exhibits favorable solvation properties in aqueous environments, which is critical for its potential application in drug formulations.

In parallel, experimental investigations have explored the biological profile of derivatives derived from 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde. Initial screening assays have shown promise in several therapeutic areas, including anti-inflammatory and anticancer applications. For example, certain analogs have demonstrated inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Additionally, structural modifications have led to compounds with enhanced selectivity for specific cancer cell lines, suggesting potential as kinase inhibitors or apoptosis inducers.

The synthesis of 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde itself presents an interesting challenge due to the need to introduce multiple substituents regioselectively onto the biphenyl core. Traditional approaches often involve multi-step sequences involving halogenation reactions followed by functional group transformations. However, recent methodologies have leveraged transition-metal-catalyzed cross-coupling reactions to streamline these processes. For instance, palladium-catalyzed Buchwald-Hartwig amination has been employed to introduce nitrogen-containing groups efficiently, while copper-mediated halogen exchange has allowed for precise control over chlorine and fluorine placement.

The role of 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde as a key intermediate has also been recognized in industrial-scale pharmaceutical manufacturing. Its structural complexity necessitates robust synthetic protocols that ensure high yield and purity while minimizing waste generation. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing, offering improved scalability and energy efficiency. By integrating catalytic steps within microreactor systems, manufacturers can achieve higher throughput and better reproducibility in producing this valuable building block.

As research progresses, the demand for sophisticated molecular tools continues to drive innovation in synthetic methodologies. The development of green chemistry principles has further emphasized the need for sustainable approaches to chemical synthesis. In this context, biocatalytic methods using enzymes or whole-cell systems have been explored as alternatives to traditional chemical transformations. For example, lipases have been employed to perform regioselective acylation reactions on biphenyl derivatives under mild conditions with high enantioselectivity.

The future prospects for 2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde are closely tied to advancements in drug discovery technologies such as fragment-based drug design (FBDD) and structure-based drug design (SBDD). By leveraging high-throughput screening platforms coupled with X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can rapidly identify lead compounds derived from this scaffold. Additionally, artificial intelligence (AI)-driven de novo design algorithms are being increasingly utilized to predict novel molecular structures with desired pharmacological properties.

In conclusion,2',3'-Dichloro-6-fluoro-biphenyl-3-carboxaldehyde represents a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of substituents—chlorine at positions 2' and 3', fluorine at position 6', and an aldehyde group at position 3—makes it a versatile intermediate for synthesizing bioactive molecules targeting various diseases. With ongoing research exploring its synthetic pathways and biological activities, this compound is poised to play an important role in next-generation drug development efforts.